1H-Pyrrolo[3,2-b]pyridine-3-carboxylic acid hydrochloride

• IUPAC Name: 1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H6N2O2.ClH/c11-8(12)5-4-10-6-2-1-3-9-7(5)6;/h1-4,10H,(H,11,12);1H
• InChI Key: FOTTVLODUOHKPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=CN2)C(=O)O)N=C1.Cl
• Molecular Formula: C8H7ClN2O2
• DSSTOX Substance ID: DTXSID00736695
• Molecular Weight: 198.60 g/mol
• CAS RN: 860363-17-3

Description

1H-Pyrrolo[3,2-b]pyridine-3-carboxylic acid is a chemical compound with the molecular formula C8H6N2O2. It’s a derivative of pyrrolopyridine, a bicyclic compound consisting of a pyrrole ring fused to a pyridine ring.

Synthesis Analysis

The synthesis of 1H-Pyrrolo[3,2-b]pyridine derivatives has been reported in scientific literature. The process involves various chemical reactions, and the exact method can vary depending on the specific derivative being synthesized.

Molecular Structure Analysis

The molecular structure of 1H-Pyrrolo[3,2-b]pyridine-3-carboxylic acid consists of a pyrrole ring fused to a pyridine ring. The compound has a molecular weight of 162.145 Da and a monoisotopic mass of 162.042923 Da.

Chemical Reactions Analysis

1H-Pyrrolo[3,2-b]pyridine derivatives have been found to exhibit potent activities against FGFR1, 2, and 3. This suggests that these compounds can undergo chemical reactions with these receptors, although the exact nature of these reactions is not specified in the sources.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1H-Pyrrolo[3,2-b]pyridine-3-carboxylic acid include a density of 1.5±0.1 g/cm3, a boiling point of 446.8±25.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.1 mmHg at 25°C. It also has an enthalpy of vaporization of 74.3±3.0 kJ/mol and a flash point of 224.0±23.2 °C.

Scientific Research Applications

Synthesis and Derivatives

• Synthesis of Pyrrolopyridines

  The synthesis of various pyrrolopyridine derivatives, including 1H-pyrrolo[2,3-b]pyridines, has been explored through different methods. These synthetic routes often involve reactions with aminopyrroles, dicarbonyl compounds, and acetals (Brodrick & Wibberley, 1975), (Herbert & Wibberley, 1969).

• Pyrrolopyridine Analogs of Nalidixic Acid

  Pyrrolo[2,3-b]pyridine-5-carboxylic acids, synthesized from ethyl 5-methyl(or 5H)-2-aminopyrrole-3-carboxylate, have shown antibacterial activity in vitro, indicating their potential as antimicrobial agents (Toja et al., 1986).

Chemical Properties and Reactions

• Decarboxylative Couplings

  Palladium-catalyzed decarboxylative Suzuki and Heck couplings of azaindole-2-carboxylic acids have been utilized to synthesize 2-aryl/alkenyl-1-phenylsulfonyl-1H-pyrrolo-[2,3-b]pyridines, highlighting the reactivity of pyrrolopyridine carboxylic acids in organic synthesis (Suresh et al., 2013).

• Coordination Polymers

  Pyridine-2,6-dicarboxylic acid has been used in forming metal-organic frameworks with nickel(II) nitrate, demonstrating the potential of pyrrolopyridine derivatives in material science for creating complex structures (Ghosh & Bharadwaj, 2005).

Applications in Biochemistry and Pharmacology

• ACC1 Inhibitors

  Novel 1H-pyrrolo[3,2-b]pyridine-3-carboxamide derivatives have been investigated as potent ACC1 inhibitors, useful for research in cancer and fatty acid-related diseases (Mizojiri et al., 2019).

• Auxin Physiology

  1H-Pyrrolo[2,3-b]pyridine-3-acetic acid has been used as a molecular probe in auxin physiology, emphasizing its role in plant growth and development studies (Antolić, Kojić-Prodić, & Magnus, 2000).

Mechanism of Action

Target of Action

Similar compounds have been reported to inhibit fibroblast growth factor receptors (fgfr) and janus kinase 3 (jak3) .

Mode of Action

It is suggested that similar compounds interact with their targets by forming hydrogen bonds with the backbone of the target proteins .

Biochemical Pathways

Related compounds have been shown to impact the signaling pathways of various growth factors and cytokines .

Result of Action

Similar compounds have shown potent inhibitory activity against different cancer cell lines .

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3. It is toxic if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

The development of 1H-Pyrrolo[3,2-b]pyridine derivatives targeting FGFR has promising prospects. These compounds could potentially be used in cancer therapy, given their potent activities against FGFR1, 2, and 3.